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Irosustat: A Benchmark STS Inhibitor

Irosustat (also known as STX64, 667 Coumate, or BN83495) is a first-generation, irreversible steroid

sulfatase inhibitor that has reached phase I/II clinical trials [1] [2]. The data below summarizes its key

characteristics.

Property Description / Value

Chemical Class Non-steroidal, tricyclic coumarin-based sulphamate [3] [2].

Mechanism of Action Irreversible, active site-directed inhibitor of Steroid Sulfatase (STS) [1] [4].

In Vitro Potency (IC₅₀) 8 nM (in placental microsome preparations) [3].

Clinical Status Phase I/II trials for breast, prostate, and endometrial cancer [1] [2]. Not yet

marketed [2].

Key
Pharmacodynamic
Effect

40 mg daily dose in women with breast cancer inhibited STS activity by 98-
99% in tumor tissue and significantly reduced serum levels of active
estrogens and androgens [2].
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The methodology for evaluating STS inhibitors like Irosustat is well-established. The following workflow

and details outline common experimental approaches.

Key Experimental Protocols

The standard experiments used to generate the data for Irosustat include:

In Vitro STS Inhibition Assay: This is the core test for determining initial potency (IC₅₀).

Enzyme Source: STS is often isolated and purified from human placental microsomes, a rich

source of the enzyme [3] [5].
Procedure: The enzyme preparation is incubated with the inhibitor and a sulfated steroid

substrate. A common generic substrate is 4-methylumbelliferyl sulfate, which produces a
fluorescent product upon desulfation [5]. Alternatively, natural substrates like estrone sulfate

(E1S) or dehydroepiandrosterone sulfate (DHEA-S) are used, with the product quantified by
methods like mass spectrometry [1].

Outcome: The concentration of inhibitor that reduces enzyme activity by 50% (IC₅₀) is
calculated. Irosustat showed an IC₅₀ of 8 nM in this setting [3].

Clinical Pharmacodynamic (PD) Assessment: This measures the drug's effect in the human body.

Method: In clinical trials, patients are given a daily oral dose of Irosustat (e.g., 40 mg) [6].
Measurement: STS activity is measured in peripheral blood lymphocytes and, where

possible, in tumor tissue biopsies before and after treatment. Simultaneously, serum levels
of active hormones (e.g., estrone, estradiol, DHEA) and their sulfated precursors (e.g., E1S,

DHEA-S) are tracked using highly specific techniques like gas chromatography–tandem mass
spectrometry (GC–MS/MS) [1] [6].

Outcome: This confirms target engagement and biological activity, showing near-complete STS
inhibition and significant suppression of active sex steroids in patients [2] [6].

Finding Data on Newer Inhibitors

The absence of "Steroid sulfatase-IN-4" in the current search suggests it may be a relatively recent research

compound. To find the information you need, I suggest you:

Consult Specialized Databases: Search in patent databases (like Google Patents or USPTO) and
commercial chemical registries (such as Selleckchem or MedChemExpress), where early-stage

research compounds are often listed with their biological data.
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Refine Your Literature Search: Use the full, precise chemical name or its registry number (if known)

in databases like PubMed and Scopus to find any recently published primary research articles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Steroid Sulphatase and Its Inhibitors: Past, Present, and ... [pmc.ncbi.nlm.nih.gov]

2. Irosustat [en.wikipedia.org]

3. In Vitro Metabolism of Irosustat, a Novel Steroid Sulfatase ... [sciencedirect.com]

4. Recent progress in the development of steroid sulphatase ... [pmc.ncbi.nlm.nih.gov]

5. Steroid sulfatase: A systematic study on the isolation ... [sciencedirect.com]

6. a phase II study of the steroid sulfatase inhibitor Irosustat ... [link.springer.com]

To cite this document: Smolecule. [Steroid sulfatase-IN-4 vs Irosustat potency comparison].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12885049#steroid-sulfatase-in-4-vs-irosustat-potency-

comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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